4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide
Overview
Description
4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide, also known as CX-516, is a compound that belongs to the family of ampakines. Ampakines are a class of compounds that modulate the activity of AMPA receptors, which are involved in synaptic plasticity. CX-516 has been shown to enhance cognitive function and has potential applications in the treatment of cognitive disorders.
Mechanism of Action
4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide modulates the activity of AMPA receptors, which are involved in synaptic plasticity. By enhancing the activity of these receptors, 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide can improve the efficiency of synaptic transmission and enhance cognitive function.
Biochemical and Physiological Effects:
4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide has been shown to increase the density of AMPA receptors in the hippocampus, a brain region involved in learning and memory. This increase in receptor density is thought to underlie the cognitive-enhancing effects of 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide. Additionally, 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide has been shown to increase the release of acetylcholine in the prefrontal cortex, another brain region involved in cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide is its specificity for AMPA receptors, which allows for targeted modulation of synaptic plasticity. However, 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide has a relatively short half-life and requires frequent dosing, which can be a limitation in experimental settings.
Future Directions
Future research on 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide could focus on its potential applications in the treatment of cognitive disorders such as Alzheimer's disease. Additionally, the development of longer-acting ampakines could overcome the limitations of 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide in experimental settings. Finally, the development of selective modulators of specific AMPA receptor subtypes could provide more targeted modulation of synaptic plasticity.
Scientific Research Applications
4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide has been extensively studied for its potential applications in cognitive enhancement. Studies have shown that 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide can improve memory consolidation and retrieval in animal models. In humans, 4-cyclohexyl-N-(2-methoxyethyl)-1-piperazinecarbothioamide has been shown to improve cognitive function in healthy individuals and in patients with cognitive disorders such as Alzheimer's disease.
properties
IUPAC Name |
4-cyclohexyl-N-(2-methoxyethyl)piperazine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3OS/c1-18-12-7-15-14(19)17-10-8-16(9-11-17)13-5-3-2-4-6-13/h13H,2-12H2,1H3,(H,15,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSAYZLQNVWFUTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=S)N1CCN(CC1)C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.45 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclohexyl-N-(2-methoxyethyl)piperazine-1-carbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 5-methyl-2-({[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-3-thiophenecarboxylate](/img/structure/B4761886.png)
![3-{[3-(4-chlorophenyl)-3-oxopropyl]amino}-N,N-diethylbenzamide](/img/structure/B4761888.png)
![methyl 3-({[(3,4-dimethoxyphenyl)amino]carbonothioyl}amino)-2-thiophenecarboxylate](/img/structure/B4761901.png)
![N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide](/img/structure/B4761905.png)
![4-{[(3,4-dimethylphenyl)(methylsulfonyl)amino]methyl}-N-(2-methoxyethyl)benzamide](/img/structure/B4761918.png)
![N-[4-(1,1-dimethylpropyl)cyclohexyl]-5-methyl-3-isoxazolecarboxamide](/img/structure/B4761919.png)
![3-chloro-N-{[(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)amino]carbonothioyl}-6-methoxy-1-benzothiophene-2-carboxamide](/img/structure/B4761928.png)
![5-{4-[(2,6-dichlorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4761956.png)
![N-(4-bromo-3-chlorophenyl)-2-{[4-ethyl-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4761969.png)
![6-(2-furyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenylisoxazolo[5,4-b]pyridine-4-carboxamide](/img/structure/B4761977.png)
![4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide](/img/structure/B4761986.png)
![ethyl 2-[allyl(3-nitrobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B4761990.png)